molecular formula C24H28FN3O3 B5963518 1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-fluorobenzoyl)-3-piperidinyl]piperazine

1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-fluorobenzoyl)-3-piperidinyl]piperazine

Cat. No. B5963518
M. Wt: 425.5 g/mol
InChI Key: ULTCKAFSQYGLIX-UHFFFAOYSA-N
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Description

1-(1,3-benzodioxol-5-ylmethyl)-4-[1-(2-fluorobenzoyl)-3-piperidinyl]piperazine, commonly known as FPP, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. FPP is a piperazine derivative and belongs to the class of psychoactive drugs.

Mechanism of Action

The exact mechanism of action of FPP is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of various neurotransmitters such as dopamine, serotonin, and norepinephrine. FPP has been shown to bind to the dopamine and serotonin receptors, which are involved in the regulation of mood, emotion, and behavior.
Biochemical and Physiological Effects:
FPP has been shown to have a wide range of biochemical and physiological effects. It has been found to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which are associated with feelings of pleasure, reward, and motivation. FPP has also been shown to decrease the levels of cortisol, a hormone associated with stress and anxiety. Additionally, FPP has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

FPP has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied, and its pharmacological properties are well-documented. However, FPP has some limitations for lab experiments. It is a psychoactive drug that can affect the behavior of experimental animals, which may confound the results of experiments. Additionally, FPP has not been extensively studied in humans, and its safety and efficacy have not been fully established.

Future Directions

There are several future directions for the study of FPP. One potential direction is to investigate its potential therapeutic applications in the treatment of various neurological disorders. Another direction is to study its mechanism of action in more detail, which could provide insights into the development of new drugs for the treatment of psychiatric and neurological disorders. Additionally, further studies are needed to establish the safety and efficacy of FPP in humans, which could pave the way for its use in clinical settings.
Conclusion:
In conclusion, FPP is a chemical compound that has been extensively studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. FPP has been found to exhibit a wide range of pharmacological activities such as anxiolytic, antidepressant, and antipsychotic effects. FPP has also been shown to have potential in the treatment of various neurological disorders such as Parkinson's disease, Alzheimer's disease, and schizophrenia. Further studies are needed to establish the safety and efficacy of FPP in humans and to investigate its mechanism of action in more detail.

Synthesis Methods

The synthesis of FPP involves the reaction of 1-(2-fluorobenzoyl)-3-piperidinyl) piperazine with 1-(1,3-benzodioxol-5-ylmethyl) piperazine in the presence of a suitable catalyst. The reaction takes place under controlled conditions of temperature and pressure, and the resulting product is purified using various techniques such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

FPP has been extensively studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. FPP has been found to exhibit a wide range of pharmacological activities such as anxiolytic, antidepressant, and antipsychotic effects. FPP has also been shown to have potential in the treatment of various neurological disorders such as Parkinson's disease, Alzheimer's disease, and schizophrenia.

properties

IUPAC Name

[3-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]piperidin-1-yl]-(2-fluorophenyl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H28FN3O3/c25-21-6-2-1-5-20(21)24(29)28-9-3-4-19(16-28)27-12-10-26(11-13-27)15-18-7-8-22-23(14-18)31-17-30-22/h1-2,5-8,14,19H,3-4,9-13,15-17H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ULTCKAFSQYGLIX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)C(=O)C2=CC=CC=C2F)N3CCN(CC3)CC4=CC5=C(C=C4)OCO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H28FN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

425.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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